N-(2-chlorobenzyl)-8-methyl-1-benzoxepine-4-carboxamide

• Molecular Formula: C19H16ClNO2
• Molecular Weight: 325.8 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-8-methyl-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C19H16ClNO2/c1-13-6-7-14-11-15(8-9-23-18(14)10-13)19(22)21-12-16-4-2-3-5-17(16)20/h2-11H,12H2,1H3,(H,21,22)
• InChI Key: BHJMFHYNSWIYTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C=CO2)C(=O)NCC3=CC=CC=C3Cl

Description

N-(2-chlorobenzyl)-8-methyl-1-benzoxepine-4-carboxamide is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound features a benzoxepine core, which is a seven-membered ring containing oxygen, and is substituted with a chlorobenzyl group and a carboxamide group. The presence of these functional groups imparts unique chemical and biological properties to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chlorobenzyl)-8-methyl-1-benzoxepine-4-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Benzoxepine Core: The benzoxepine core can be synthesized through a cyclization reaction involving an appropriate precursor, such as a phenol derivative and an epoxide.

Introduction of the Chlorobenzyl Group: The chlorobenzyl group can be introduced via a nucleophilic substitution reaction, where a suitable chlorobenzyl halide reacts with the benzoxepine core.

Formation of the Carboxamide Group: The carboxamide group can be formed through an amide coupling reaction, typically using a carboxylic acid derivative and an amine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of catalysts, optimized reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2-chlorobenzyl)-8-methyl-1-benzoxepine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups at the chlorobenzyl position.

Scientific Research Applications

N-(2-chlorobenzyl)-8-methyl-1-benzoxepine-4-carboxamide has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-8-methyl-1-benzoxepine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to altered cellular functions.

Comparison with Similar Compounds

Similar Compounds

N-(2-chlorobenzyl)-substituted hydroxamate: Known for its antimicrobial properties and inhibition of 1-deoxy-D-xylulose 5-phosphate synthase.

Chlorobenzene: A simpler compound with a single chlorine atom on a benzene ring, used as a solvent and intermediate in chemical synthesis.

2-Chlorobenzyl chloride: A related compound used in organic synthesis as a reagent for introducing the chlorobenzyl group.

Uniqueness

N-(2-chlorobenzyl)-8-methyl-1-benzoxepine-4-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its benzoxepine core and carboxamide group differentiate it from simpler chlorobenzyl compounds, making it a valuable molecule for diverse research applications.